Cas no 89328-79-0 (Cyclohexanone, 2,2-dimethyl-6-[3-(phenylsulfonyl)propyl]-)

• Product Name: Cyclohexanone, 2,2-dimethyl-6-[3-(phenylsulfonyl)propyl]-
• CAS No: 89328-79-0
• MF: C₁₇H₂₄O₃S
• MW: 308.435664176941
• CID: 604121
• PubChem ID: 71323623
• Update Time: 2025-04-19

Cyclohexanone, 2,2-dimethyl-6-[3-(phenylsulfonyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2,2-dimethyl-6-[3-(phenylsulfonyl)propyl]-
• 6-[3-(benzenesulfonyl)propyl]-2,2-dimethylcyclohexan-1-one
• DTXSID50753190
• 89328-79-0

• Inchi： 1S/C17H24O3S/c1-17(2)12-6-8-14(16(17)18)9-7-13-21(19,20)15-10-4-3-5-11-15/h3-5,10-11,14H,6-9,12-13H2,1-2H3
• InChI Key： JRJFNUMXRKTQOV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCCC1C(C(C)(C)CCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 308.14461580g/mol
• Monoisotopic Mass: 308.14461580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 59.6Ų